Cas no 2138229-23-7 ([2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine)

• Product Name: [2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine
• CAS No: 2138229-23-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6120791
• PubChem ID: 165718380
• Update Time: 2025-10-29

[2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2138229-23-7
• EN300-705153
• [2-methyl-5-(oxan-4-yl)furan-3-yl]methanamine
• [2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine

• Inchi： 1S/C11H17NO2/c1-8-10(7-12)6-11(14-8)9-2-4-13-5-3-9/h6,9H,2-5,7,12H2,1H3
• InChI Key： OXVINDHINFTAFF-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC(CN)=C(C)O2)CC1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.4Ų

Additional information on [2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine

[2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine (CAS No. 2138229-23-7): A Comprehensive Overview

[2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine, identified by the CAS registry number 2138229-23-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound's name reflects its structural composition, with the furan ring serving as the central framework, substituted by a methyl group at position 2 and an oxane (tetrahydropyran) moiety at position 5. The methanamine group further extends from the furan ring at position 3, contributing to the compound's functional diversity.

Recent studies have highlighted the importance of furan derivatives in various chemical and biological contexts. The presence of the oxane group in this compound introduces additional complexity, as it can influence the molecule's solubility, stability, and bioavailability. Researchers have explored the synthesis of similar compounds using advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize yields and purity. These advancements have not only streamlined the production process but also opened new avenues for exploring the compound's properties.

The structural features of [2-Methyl-5-(oxan-4-yl)furan-3-yl]methanamine make it a promising candidate for applications in drug design. Furan-based compounds are known for their ability to interact with biological targets, such as enzymes and receptors, due to their aromaticity and flexibility. The methanamine group further enhances this potential by introducing a nitrogen atom, which can participate in hydrogen bonding—a key interaction in drug-receptor binding.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Recent research has also focused on understanding its thermal stability and reactivity under different conditions, which are critical factors for its potential use in industrial settings.

The synthesis of [2-Methyl-5-(oxan-4-y1furan-3-y1)methanamine typically involves a multi-step process that includes furan derivatization, substitution reactions, and amine functionalization. One notable approach reported in recent literature involves the use of transition metal catalysts to facilitate coupling reactions between the furan derivative and an amine source. This method has been shown to significantly improve reaction efficiency while minimizing side products.

From an application standpoint, this compound has shown promise in several areas. In pharmacology, it has been evaluated for its potential as a lead compound in anti-inflammatory and anti-cancer drug development programs. In vitro studies have demonstrated moderate inhibitory activity against key enzymes involved in inflammatory pathways, suggesting further investigation is warranted. Additionally, its ability to form stable complexes with metal ions has led to exploratory studies in coordination chemistry and materials science.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the furan ring and the oxane moiety significantly affects the molecule's electronic distribution. This understanding is crucial for predicting its reactivity under various chemical conditions.

In conclusion, [2-Methyl-furan derivative] with CAS No. 2138229-237 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool for both academic exploration and industrial innovation.